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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne

Cat. No.: B15597435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

DiSulfo-Cy5 alkyne in aqueous buffers, a critical parameter for its effective use in

bioconjugation, cellular imaging, and various diagnostic assays. This document outlines the

molecular basis for its enhanced water solubility, presents available quantitative data, and

offers a general protocol for determining its solubility in specific buffer systems.

Introduction: The Importance of Aqueous Solubility
DiSulfo-Cy5 alkyne is a bright, far-red fluorescent probe widely utilized in bioorthogonal

chemistry, specifically in copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click

chemistry" reactions. For applications in biological systems, which are predominantly aqueous

environments, the solubility of labeling reagents is a paramount concern. Poor solubility can

lead to aggregation, precipitation, and reduced reactivity, ultimately compromising the accuracy

and reproducibility of experimental results. The "DiSulfo" designation in DiSulfo-Cy5 alkyne
signifies the presence of two sulfonate (-SO₃⁻) groups, which are key to its favorable solubility

profile.

Molecular Basis of DiSulfo-Cy5 Alkyne Solubility
The enhanced aqueous solubility of DiSulfo-Cy5 alkyne is primarily attributed to the two

hydrophilic sulfonate groups integrated into its molecular structure. These negatively charged

moieties increase the polarity of the dye molecule, facilitating its interaction with water
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molecules and significantly improving its solubility in aqueous buffers compared to its non-

sulfonated counterparts.[1][2][3] This increased hydrophilicity also serves to minimize dye

aggregation in aqueous environments, a common issue with hydrophobic fluorescent probes

that can lead to fluorescence quenching.[2]

The alkyne functional group allows for its participation in click chemistry, a highly efficient and

specific conjugation reaction. The overall structure of DiSulfo-Cy5 alkyne is designed to

balance the requirements of a reactive chemical handle with the practical necessity of aqueous

solubility for biological applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://probes.bocsci.com/products/sulfo-cyanine-7532.html
https://www.lumiprobe.com/page/pdf/32
https://www.lumiprobe.com/tech/cyanine-dyes
https://www.lumiprobe.com/page/pdf/32
https://www.benchchem.com/product/b15597435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Influencing DiSulfo-Cy5 Alkyne Solubility
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Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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